Cas no 379254-60-1 (N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide)
N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Hydrazinocarbonyl-phenyl)-3-nitro-benzenesulfonamide
- N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide
- SCHEMBL9199439
- n-(4-(Hydrazinecarbonyl)phenyl)-3-nitrobenzenesulfonamide
- EN300-03755
- SR-01000036883
- Z56877849
- DTXSID901199835
- AKOS000116140
- SR-01000036883-1
- N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide
- CS-0351105
- 4-[[(3-Nitrophenyl)sulfonyl]amino]benzoic acid hydrazide
- G34653
- 379254-60-1
-
- Inchi: 1S/C13H12N4O5S/c14-15-13(18)9-4-6-10(7-5-9)16-23(21,22)12-3-1-2-11(8-12)17(19)20/h1-8,16H,14H2,(H,15,18)
- InChI Key: TUHLFULYTLALMK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC(C(NN)=O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 336.05284067Da
- Monoisotopic Mass: 336.05284067Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 155Ų
N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421775-1g |
n-(4-(Hydrazinecarbonyl)phenyl)-3-nitrobenzenesulfonamide |
379254-60-1 | 95% | 1g |
¥2087.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421775-2.5g |
n-(4-(Hydrazinecarbonyl)phenyl)-3-nitrobenzenesulfonamide |
379254-60-1 | 95% | 2.5g |
¥4096.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421775-5g |
n-(4-(Hydrazinecarbonyl)phenyl)-3-nitrobenzenesulfonamide |
379254-60-1 | 95% | 5g |
¥6056.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421775-10g |
n-(4-(Hydrazinecarbonyl)phenyl)-3-nitrobenzenesulfonamide |
379254-60-1 | 95% | 10g |
¥7702.00 | 2024-05-16 | |
| Enamine | EN300-03755-0.05g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 0.05g |
$64.0 | 2023-06-10 | ||
| Enamine | EN300-03755-0.1g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 0.1g |
$66.0 | 2023-06-10 | ||
| Enamine | EN300-03755-0.25g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 0.25g |
$92.0 | 2023-06-10 | ||
| Enamine | EN300-03755-0.5g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 0.5g |
$175.0 | 2023-06-10 | ||
| Enamine | EN300-03755-1.0g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 1g |
$256.0 | 2023-06-10 | ||
| Enamine | EN300-03755-2.5g |
N-[4-(hydrazinecarbonyl)phenyl]-3-nitrobenzene-1-sulfonamide |
379254-60-1 | 2.5g |
$503.0 | 2023-06-10 |
N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide
Comprehensive Overview of N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide (CAS No. 379254-60-1)
N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide (CAS No. 379254-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and nitrobenzene functional groups, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in enzyme inhibition and drug design, making it a hot topic in modern medicinal chemistry.
The molecular structure of N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide features a hydrazinecarbonyl moiety, which is known for its reactivity and ability to form stable complexes with various biological targets. This property is highly valued in the synthesis of small-molecule inhibitors, a field that has seen exponential growth due to the demand for targeted therapies. The 3-nitrobenzene component further enhances its utility by contributing to electron-withdrawing effects, which are critical in modulating chemical reactivity.
In recent years, the compound has been explored for its potential in addressing antibiotic resistance, a global health crisis. Its sulfonamide backbone is reminiscent of early sulfa drugs, but with enhanced specificity and reduced side effects. This has led to a surge in searches for "new sulfonamide derivatives" and "nitrobenzene-based therapeutics," reflecting the growing interest in innovative solutions to combat resistant pathogens.
Another area of interest is the compound's role in cancer research. The hydrazinecarbonyl group has shown promise in inhibiting key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). This aligns with the rising trend of "precision oncology" and "targeted cancer therapies," which dominate academic and industrial research agendas. The ability of N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide to selectively bind to these enzymes makes it a valuable candidate for further study.
From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with click chemistry and other modular approaches. This has fueled discussions around "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly methods to produce complex molecules. The nitrobenzene group, in particular, offers opportunities for catalytic reduction, a process that minimizes waste and energy consumption.
In summary, N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide (CAS No. 379254-60-1) represents a convergence of cutting-edge research trends, from drug discovery to sustainable chemistry. Its multifaceted applications and structural ingenuity ensure its relevance in both academic and industrial settings, making it a compound worth watching in the years to come.
379254-60-1 (N-4-(hydrazinecarbonyl)phenyl-3-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)